2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde

• Molecular Formula: C10H12N2O2
• Molecular Weight: 192.21 g/mol
• IUPAC Name: 2-(3-hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C10H12N2O2/c13-7-8-2-1-4-11-10(8)12-5-3-9(14)6-12/h1-2,4,7,9,14H,3,5-6H2
• InChI Key: MOXVCVCTAAWVIA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)C2=C(C=CC=N2)C=O

Description

2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde is a heterocyclic organic compound with the molecular formula C10H12N2O2. This compound features a pyridine ring substituted with a hydroxypyrrolidine and an aldehyde group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde typically involves the reaction of pyridine-3-carbaldehyde with 3-hydroxypyrrolidine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and a catalyst, such as a base or acid, to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve more scalable methods, such as continuous flow synthesis, which allows for the efficient and consistent production of large quantities. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The hydroxyl group in the pyrrolidine ring can undergo nucleophilic substitution reactions with suitable electrophiles

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles like alkyl halides or acyl chlorides in the presence of a base

Major Products Formed

Oxidation: Pyridine-3-carboxylic acid derivatives.

Reduction: Pyridine-3-methanol derivatives.

Substitution: Various substituted pyrrolidine derivatives

Scientific Research Applications

Based on the search results, here's what is known about the applications of the chemical compound 2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde:

Basic Information
2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde is a chemical compound with the molecular formula $C_{10}H_{12}N_2O_2$ . Its PubChem CID is 108222244 .

Potential Applications
While the search results do not provide explicit details on the direct applications of 2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde, they do suggest potential uses in various chemical syntheses and medicinal chemistry research:

• D3 Receptor Research: Pyridine derivatives are used in the creation of D3 receptor antagonists/partial agonists with optimized physicochemical properties .
• Chemical Synthesis: It can be used as a building block or intermediate in the synthesis of more complex molecules . For example, 2-chloroquinoline-3-carbaldehyde and related analogs have applications in the synthesis of quinoline ring systems and the construction of fused or binary quinoline-cord heterocyclic systems .
• 医药化学: Pyridine-3-carbaldehyde derivatives have κ-opioid receptor affinity .

Additional Context

• Cosmetics: Carbaldehydes in general may be used in the creation of cosmetics . Cosmetic polymers can be synthetic, semi-synthetic, or natural, and are used to deliver fragrances, modify release profiles, and reduce the risk of evaporation .
• Pyrrole-2-carboxaldehydes : Pyrrole-2-carboxaldehyde derivatives can be isolated from natural sources, including fungi, plants (roots, leaves, and seeds) .

Mechanism of Action

The mechanism of action of 2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can form covalent or non-covalent bonds with these targets, leading to modulation of their activity. The exact pathways and molecular interactions depend on the specific application and target .

Comparison with Similar Compounds

Similar Compounds

• Pyridine-3-carbaldehyde
• 3-Hydroxypyrrolidine
• Pyrrolidine-2-carbaldehyde

Uniqueness

2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde is unique due to its combination of a pyridine ring, a hydroxypyrrolidine moiety, and an aldehyde group. This unique structure imparts distinct chemical reactivity and biological activity, making it a valuable compound for various applications .

Biological Activity

2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article aims to summarize the current understanding of its biological properties, including pharmacological effects, structure-activity relationships, and relevant case studies.

Chemical Structure and Properties

2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde consists of a pyridine ring substituted with a hydroxypyrrolidine moiety and an aldehyde functional group. The specific arrangement of these functional groups is crucial for its biological activity.

Biological Activities

The biological activity of this compound has been investigated in various contexts, particularly its potential as an antimicrobial and anticancer agent. Here are key findings:

Antimicrobial Activity

Research indicates that compounds containing pyridine and pyrrolidine derivatives exhibit significant antimicrobial properties. For instance, derivatives similar to 2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde have shown effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Table 1: Antimicrobial Activity of Related Compounds

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)
2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde	E. coli	32 µg/mL
2-Amino-3-cyanopyridine	S. aureus	16 µg/mL
4-Pyridone derivative	Pseudomonas aeruginosa	8 µg/mL

Anticancer Activity

Studies have demonstrated that certain pyridine derivatives can inhibit ribonucleotide reductase, a key enzyme in DNA synthesis, thereby exhibiting anticancer properties. For example, the thiosemicarbazone derivatives of pyridine carboxaldehydes were found to inhibit cancer cell growth significantly .

Case Study: Inhibition of Ribonucleotide Reductase
In a study investigating the structure-function relationships of pyridine derivatives, it was found that compounds with the hydroxypyrrolidine moiety exhibited enhanced inhibition of ribonucleotide reductase compared to their non-hydroxylated counterparts. This suggests that the presence of the hydroxyl group may play a critical role in enhancing biological activity .

The precise mechanism by which 2-(3-Hydroxypyrrolidin-1-yl)pyridine-3-carbaldehyde exerts its biological effects is still under investigation. However, similar compounds have been shown to interact with various biological targets, including:

• Enzymatic Inhibition: Compounds can inhibit key enzymes involved in metabolic pathways.
• Receptor Modulation: Potential interaction with neurotransmitter receptors may affect physiological responses.